Cas no 100130-05-0 (5-amino-2-(methylsulfanyl)pyrimidine-4-carboxylic acid)

• Product Name: 5-amino-2-(methylsulfanyl)pyrimidine-4-carboxylic acid
• CAS No: 100130-05-0
• MF: C₆H₇N₃O₂S
• MW: 185.203679323196
• MDL: MFCD12407810
• CID: 98166
• PubChem ID: 15341443
• Update Time: 2025-04-18

5-amino-2-(methylsulfanyl)pyrimidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-Amino-2-(methylthio)pyrimidine-4-carboxylic acid
• 4-Pyrimidinecarboxylicacid, 5-amino-2-(methylthio)-
• 5-amino-2-methylsulfanylpyrimidine-4-carboxylic acid
• 5-Amino-2-(methylthio)
• 5-aMino-2-(Methylthio)pyriMidine-4-carboxylic
• 5-Amino-2-(methylthio)-4-pyrimidinecarboxylic acid
• 5-aMino-2-(Methylsulfanyl)pyriMidine-4-carboxylic acid
• 4-Pyrimidinecarboxylic acid, 5-amino-2-(methylthio)-
• TRA0055394
• MB11944
• WT82475
• RP24530
• FCH1157109
• SY011532
• EN00
• SCHEMBL6989833
• 5-amino-2-methylsulfanyl-pyrimidine-4-carboxylic acid;5-Amino-2-(methylthio)pyrimidine-4-carboxylic Acid
• J-516670
• FT-0645688
• 5-Amino-2-(methylthio)pyrimidine-4-carboxylicAcid
• CS-W009057
• C6H7N3O2S
• 100130-05-0
• DTXSID60571746
• AMY16193
• AKOS015854561
• MFCD12407810
• DS-11232
• 4-Pyrimidinecarboxylicacid,5-amino-2-(methylthio)-
• EN300-122813
• A800052
• DB-014546
• 5-amino-2-(methylsulfanyl)pyrimidine-4-carboxylic acid

• MDL： MFCD12407810
• Inchi： 1S/C6H7N3O2S/c1-12-6-8-2-3(7)4(9-6)5(10)11/h2H,7H2,1H3,(H,10,11)
• InChI Key： NTEPDMJNOBYJHJ-UHFFFAOYSA-N
• SMILES： S(C)C1=NC=C(C(C(=O)O)=N1)N

Computed Properties

• Exact Mass: 185.02600
• Monoisotopic Mass: 185.02589765g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 114
• XLogP3: 0.8

Experimental Properties

• Density: 1.53±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 190-191.5 °C (decomposition)
• Boiling Point: 434.9°C at 760 mmHg
• Flash Point: 216.864℃
• Refractive Index: 1.668
• Solubility: Very slightly soluble (0.61 g/l) (25 º C),
• PSA: 114.40000
• LogP: 1.06010

5-amino-2-(methylsulfanyl)pyrimidine-4-carboxylic acid Security Information

• Hazard Statement： H302-H315-H319-H332-H335